Cas no 563538-34-1 (1-(2,4-Dichlorobenzoyl)piperazine)

• Product Name: 1-(2,4-Dichlorobenzoyl)piperazine
• CAS No: 563538-34-1
• MF: C₁₁H₁₂Cl₂N₂O
• MW: 259.13178062439
• MDL: MFCD04116575
• CID: 945249
• PubChem ID: 2758189
• Update Time: 2025-10-30

1-(2,4-Dichlorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (2,4-DICHLORO-PHENYL)-PIPERAZIN-1-YL-METHANONE
• (2,4-dichlorophenyl)-piperazin-1-ylmethanone
• 1-(2,4-dichlorobenzoyl)piperazine
• Z228586858
• (2,4-Dichlorophenyl)(piperazin-1-yl)methanone
• AKOS000125893
• DTXSID20374215
• EN300-39076
• 563538-34-1
• 1-[(2,4-dichlorophenyl)carbonyl]piperazine
• MFCD04116575
• GS3272
• 1-(2,4-Dichlorobenzoyl)piperazine

• MDL： MFCD04116575
• Inchi： 1S/C11H12Cl2N2O/c12-8-1-2-9(10(13)7-8)11(16)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
• InChI Key： SJRJXDNAXPFNPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCNCC1)=O)Cl

Computed Properties

• Exact Mass: 258.03300
• Monoisotopic Mass: 258.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.30550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2,4-Dichlorobenzoyl)piperazine

Recent Advances in the Study of 1-(2,4-Dichlorobenzoyl)piperazine (CAS: 563538-34-1): A Comprehensive Research Brief

1-(2,4-Dichlorobenzoyl)piperazine (CAS: 563538-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its pharmacological properties and mechanisms of action. The following research brief provides an overview of the latest findings related to this molecule, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(2,4-Dichlorobenzoyl)piperazine, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict its binding affinity to various biological targets, including enzymes and receptors implicated in disease pathways. These efforts have led to the identification of promising lead compounds for further preclinical evaluation.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key signaling pathways. For instance, one study reported that 1-(2,4-Dichlorobenzoyl)piperazine exhibits inhibitory effects on a specific kinase involved in inflammatory responses, suggesting its utility in the treatment of autoimmune disorders. Another investigation highlighted its role in enhancing the efficacy of existing anticancer agents by overcoming drug resistance mechanisms.

The pharmacokinetic profile of 1-(2,4-Dichlorobenzoyl)piperazine has also been a focal point of recent research. Studies have explored its metabolic stability, distribution, and elimination characteristics, providing valuable insights for future formulation strategies. Additionally, efforts to develop prodrug derivatives have shown promise in addressing challenges related to solubility and tissue penetration.

From a safety perspective, preliminary toxicological assessments have indicated a favorable therapeutic window for this compound. However, further studies are needed to fully characterize its long-term effects and potential off-target interactions. Researchers have also investigated structure-activity relationships (SAR) to guide the design of analogs with improved potency and selectivity.

In conclusion, the growing body of research on 1-(2,4-Dichlorobenzoyl)piperazine (CAS: 563538-34-1) underscores its potential as a versatile scaffold for drug development. Continued investigation into its biological activities and optimization of its chemical properties are expected to yield novel therapeutic candidates across multiple disease areas. This research brief serves as a valuable resource for professionals seeking to stay abreast of developments in this promising area of chemical biology and medicinal chemistry.